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Compound of Interest

Compound Name: 2-Bromo-5-isopropylphenol

Cat. No.: B3245118 Get Quote

This document provides a detailed technical guide on the safe handling, storage, and

emergency procedures for 2-Bromo-5-isopropylphenol (CAS No. 16606-28-3). As a

substituted phenol, this compound shares many of the significant hazards associated with

phenol, including high acute toxicity and the ability to cause severe chemical burns. This guide

synthesizes available data for the compound and its structural analogs to provide a robust

framework for risk mitigation in a research and development setting. The protocols and

recommendations herein are grounded in established safety principles to ensure the protection

of laboratory personnel and the integrity of experimental work.

Section 1: Compound Identification and
Physicochemical Properties
2-Bromo-5-isopropylphenol is a brominated aromatic organic compound. Understanding its

physical and chemical properties is the foundation of a sound risk assessment. While

comprehensive experimental data is limited, predicted values provide a reliable basis for

handling procedures.
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Property Value Source(s)

CAS Number 16606-28-3 [1][2]

Molecular Formula C₉H₁₁BrO [1][3]

Molecular Weight 215.09 g/mol [1][3][4]

Boiling Point 89 °C (at 4 Torr) [3][5]

Density (Predicted) 1.395 ± 0.06 g/cm³ [3][5]

pKa (Predicted) 8.49 ± 0.10 [3][5]

Section 2: Hazard Identification and GHS Classification
While a specific GHS classification for 2-Bromo-5-isopropylphenol is not universally

published, the classification for its close isomer, 2-Bromo-6-isopropylphenol, and the parent

compound, phenol, provides an authoritative basis for hazard assessment.[4] The primary

dangers stem from its corrosivity and high acute toxicity via multiple exposure routes.[6]

Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed GHS07 (Exclamation Mark)

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
GHS07 (Exclamation Mark)

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation GHS07 (Exclamation Mark)

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage
GHS05 (Corrosion)

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled GHS07 (Exclamation Mark)

Specific Target Organ Toxicity -

Single Exposure (Category 3)

H335: May cause respiratory

irritation
GHS07 (Exclamation Mark)
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In-Depth Hazard Analysis:

Dermal Absorption and Systemic Toxicity: The most significant hazard of substituted phenols

is their ability to be rapidly absorbed through the skin.[7] This can lead to systemic toxicity

affecting the central nervous system, liver, and kidneys.[6][8] Toxic, and potentially fatal,

amounts can be absorbed through relatively small areas of skin, a risk compounded by the

compound's local anesthetic properties, which can prevent the immediate sensation of pain

upon contact.[7]

Corrosivity: Direct contact causes severe skin burns, which may initially appear as white

patches before developing into deeper wounds.[7] As a Category 1 hazard for eye damage,

contact can lead to irreversible injury and blindness.[6][7]

Inhalation and Ingestion: Inhalation of vapors or dust can severely irritate the respiratory

tract.[7] Ingestion is highly dangerous, capable of causing severe burns to the mouth and

throat, with as little as one gram of phenol being potentially fatal.[7]

Section 3: Risk Assessment and Control Hierarchy
A proactive approach to safety is paramount. Before any work begins, a thorough risk

assessment must be conducted to identify potential exposure scenarios and implement

appropriate controls. The hierarchy of controls (elimination, substitution, engineering controls,

administrative controls, PPE) must be applied.
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Planning Phase

Mitigation & Control Phase

Execution & Response Phase

Define Experimental Procedure
(Quantities, concentrations, equipment)

Identify Hazards
(Review SDS, toxicity data for analogs)

Analyze

Implement Engineering Controls
(Fume Hood, Safety Shower/Eyewash Access)

Mitigate

Define Administrative Controls
(Designated Area, SOP, Training)

Standardize

Specify Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Protect

Execute Experiment
(Follow SOP)

Proceed

Emergency Preparedness
(Spill Kit, First Aid Supplies - PEG 400)

Be Prepared For
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Spill Occurs

Assess Spill Size & Location

Small Spill (<50 mL)
Contained in Fume Hood

Large Spill (>50 mL)
or Outside Hood

Evacuate Immediate Area
Alert Others

No

Self-Cleanup Procedure

Yes

Call Emergency Services / EHS Don Appropriate PPE
(Neoprene/Butyl Gloves, Goggles)

Cover with Absorbent Material
(Vermiculite, Spill Pads)

Collect Residue into a
Sealed Hazardous Waste Container

Clean Spill Area with
Soap and Water

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Bromo-5-isopropylphenol spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3245118?utm_src=pdf-body-img
https://www.benchchem.com/product/b3245118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid: The Critical Initial Response

Skin Contact: This is a medical emergency.

Immediately begin flushing the affected area with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes. [6][7] 2. After the initial 15-

minute flush, if available, switch to swabbing the area with Polyethylene Glycol (PEG) 300

or 400. This is the preferred decontamination agent for phenol burns. [7][8] 3. If PEG is not

available, continue flushing with water for at least 30 minutes. [7] 4. Seek immediate

medical attention. Inform medical personnel of the specific chemical exposure. [6][7]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes at an eyewash

station, occasionally lifting the upper and lower eyelids. [7][8] 2. Seek immediate medical

attention. [6][7]

Inhalation:

Move the person to fresh air immediately. [7][8] 2. If breathing is difficult or has stopped,

provide artificial respiration.

Seek immediate medical attention. [7][8]

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention. [7][9]

Section 7: Waste Disposal
All waste containing 2-Bromo-5-
isopropylphenol, including contaminated PPE,
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spill cleanup materials, and residual chemical,
must be disposed of as hazardous waste. [6]
[7]1. Collect waste in a clearly labeled, sealed
container. 2. Do not mix with other waste
streams unless explicitly permitted. 3. Follow all
institutional, local, and national regulations for
hazardous waste disposal. Contact your
institution's Environmental Health & Safety
(EHS) department for specific procedures. [9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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